Cas no 1111111-91-1 (2-Amino-5-(3,4-dichlorophenyl)pyrimidine)

• Product Name: 2-Amino-5-(3,4-dichlorophenyl)pyrimidine
• CAS No: 1111111-91-1
• MF: C₁₀H₇Cl₂N₃
• MW: 240.088679552078
• CID: 5941087
• PubChem ID: 79022347
• Update Time: 2025-10-05

2-Amino-5-(3,4-dichlorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(3,4-dichlorophenyl)pyrimidine
• 5-(3,4-Dichlorophenyl)-2-pyrimidinamine
• 2-Pyrimidinamine, 5-(3,4-dichlorophenyl)-
• 5-(3,4-Dichlorophenyl)pyrimidin-2-amine
• 1111111-91-1
• EN300-6201642
• AKOS017561525

• Inchi： 1S/C10H7Cl2N3/c11-8-2-1-6(3-9(8)12)7-4-14-10(13)15-5-7/h1-5H,(H2,13,14,15)
• InChI Key： ANMMGKUQCHGCRW-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(C2=CC=C(Cl)C(Cl)=C2)C=N1

Computed Properties

• Exact Mass: 239.0017026g/mol
• Monoisotopic Mass: 239.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.434±0.06 g/cm3(Predicted)
• Boiling Point: 459.6±55.0 °C(Predicted)
• pka: 2.58±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-Amino-5-(3,4-dichlorophenyl)pyrimidine

Comprehensive Overview of 2-Amino-5-(3,4-dichlorophenyl)pyrimidine (CAS No. 1111111-91-1)

2-Amino-5-(3,4-dichlorophenyl)pyrimidine, with the CAS number 1111111-91-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a pyrimidine core substituted with an amino group and a 3,4-dichlorophenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure contributes to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Researchers and industry professionals frequently search for 2-Amino-5-(3,4-dichlorophenyl)pyrimidine suppliers, synthesis methods, and applications in medicinal chemistry. The compound's role in developing kinase inhibitors and antimicrobial agents aligns with current trends in precision medicine and sustainable agriculture. Recent studies highlight its utility in designing novel therapeutics for inflammatory diseases and resistant pathogens, addressing global health challenges.

The physicochemical properties of CAS 1111111-91-1, such as solubility, stability, and reactivity, are critical for optimizing its use in formulations. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity and quality control. Environmental and safety assessments are also prioritized, reflecting the growing demand for green chemistry alternatives and eco-friendly synthesis routes.

In the context of AI-driven drug discovery, 2-Amino-5-(3,4-dichlorophenyl)pyrimidine serves as a valuable scaffold for virtual screening and molecular docking studies. Its structural motifs are compatible with machine learning models predicting bioactivity, accelerating the identification of lead compounds. This synergy between computational tools and experimental validation exemplifies modern approaches to high-throughput screening.

Market analyses reveal increasing demand for custom synthesis of 2-Amino-5-(3,4-dichlorophenyl)pyrimidine, driven by R&D investments in oncology and neurology. Patent landscapes indicate its inclusion in proprietary formulations, underscoring its commercial relevance. Regulatory compliance, such as REACH and GMP standards, further ensures its safe handling and scalability for industrial applications.

Future perspectives for CAS 1111111-91-1 include exploring its derivatives for next-generation antibiotics and biodegradable pesticides, addressing antibiotic resistance and environmental sustainability. Collaborative efforts between academia and industry will likely expand its utility, solidifying its position as a cornerstone in synthetic chemistry and life sciences.